Cas no 6962-77-2 (Borinic acid,(1-methylheptyl)phenyl-, 2-aminoethyl ester (6CI,8CI))

• Product Name: Borinic acid,(1-methylheptyl)phenyl-, 2-aminoethyl ester (6CI,8CI)
• CAS No: 6962-77-2
• MF: C₁₆H₂₈BNO
• MW: 261.210624694824
• CID: 511328
• PubChem ID: 243831
• Update Time: 2025-04-19

Borinic acid,(1-methylheptyl)phenyl-, 2-aminoethyl ester (6CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Borinic acid,(1-methylheptyl)phenyl-, 2-aminoethyl ester (6CI,8CI)
• 2-(octan-2-yl-phenyl-boranyl)oxyethanamine
• 2-[octan-2-yl(phenyl)boranyl]oxyethanamine
• NSC54016
• 6962-77-2
• DTXSID50288073
• 2-aminoethyl octan-2-yl(phenyl)borinate
• NSC-54016

• Inchi： 1S/C16H28BNO/c1-3-4-5-7-10-15(2)17(19-14-13-18)16-11-8-6-9-12-16/h6,8-9,11-12,15H,3-5,7,10,13-14,18H2,1-2H3
• InChI Key： LEIFVKCJKRRJRJ-UHFFFAOYSA-N
• SMILES： O(B(C1C=CC=CC=1)C(C)CCCCCC)CCN

Computed Properties

• Exact Mass: 261.226
• Monoisotopic Mass: 261.226
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.91
• Boiling Point: 347.1°C at 760 mmHg
• Flash Point: 163.7°C
• Refractive Index: 1.483

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives